Cas no 380569-47-1 (2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid)

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid structure
380569-47-1 structure
Product Name:2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
CAS No:380569-47-1
MF:C15H14N2O6S
MW:350.346462726593
CID:843449
PubChem ID:3463484
Update Time:2025-04-19

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-DIMETHYL-5-NITRO-BENZENESULFONYLAMINO)-BENZOIC ACID
    • 2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid
    • 380569-47-1
    • AKOS000114857
    • Z56836800
    • G34817
    • J-505741
    • 2-[(3,4-dimethyl-5-nitrobenzene)sulfonamido]benzoic acid
    • CS-0218333
    • AB00712552-01
    • EN300-00626
    • 2-[(3,4-dimethyl-5-nitrophenyl)sulfonylamino]benzoic acid
    • 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoicacid
    • 2-(3,4-Dimethyl-5-nitrophenylsulfonamido)benzoic acid
    • MDL: MFCD03478176
    • Inchi: 1S/C15H14N2O6S/c1-9-7-11(8-14(10(9)2)17(20)21)24(22,23)16-13-6-4-3-5-12(13)15(18)19/h3-8,16H,1-2H3,(H,18,19)
    • InChI Key: SMERULCGQGCLRE-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 350.05725734g/mol
  • Monoisotopic Mass: 350.05725734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 138Ų

2-(3,4-dimethyl-5-nitrobenzenesulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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